Cas no 1407115-53-0 (2-cyano-3-fluoro-N-propylbenzene-1-sulfonamide)

• Product Name: 2-cyano-3-fluoro-N-propylbenzene-1-sulfonamide
• CAS No: 1407115-53-0
• MF: C₁₀H₁₁FN₂O₂S
• MW: 242.269944429398
• CID: 6398595
• PubChem ID: 64132614
• Update Time: 2025-06-09

2-cyano-3-fluoro-N-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-fluoro-N-propylbenzene-1-sulfonamide
• 1407115-53-0
• AKOS013450459
• EN300-1452694

• Inchi： 1S/C10H11FN2O2S/c1-2-6-13-16(14,15)10-5-3-4-9(11)8(10)7-12/h3-5,13H,2,6H2,1H3
• InChI Key： ZOWYOVBAKBUHMG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1C#N)F)(NCCC)(=O)=O

Computed Properties

• Exact Mass: 242.05252693g/mol
• Monoisotopic Mass: 242.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.3Ų

Additional information on 2-cyano-3-fluoro-N-propylbenzene-1-sulfonamide

Introduction to 2-cyano-3-fluoro-N-propylbenzene-1-sulfonamide (CAS No. 1407115-53-0)

2-cyano-3-fluoro-N-propylbenzene-1-sulfonamide is a specialized organic compound with a molecular structure that combines a cyano group, a fluoro substituent, and a propylamine moiety linked via a sulfonamide bond. This compound, identified by its CAS number 1407115-53-0, has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features and potential applications in drug discovery. The presence of both electron-withdrawing and electron-donating groups in its framework suggests versatile interactions with biological targets, making it a promising candidate for further investigation.

The chemical properties of 2-cyano-3-fluoro-N-propylbenzene-1-sulfonamide are shaped by its functional groups. The cyano group (-CN) introduces a strong electron-withdrawing effect, which can modulate the reactivity of the aromatic ring. Concurrently, the fluoro substituent (-F) at the 3-position enhances lipophilicity while influencing metabolic stability, a critical factor in drug design. The N-propylamino group (-N(CH₂)₃H) contributes to hydrogen bonding capabilities, improving binding affinity to protein targets. This combination of features positions the compound as an intriguing scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in aromatic sulfonamides due to their broad spectrum of biological activities. Sulfonamide derivatives are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine into these structures often enhances their bioavailability and metabolic resistance, making them more suitable for clinical applications. For instance, studies have shown that fluorinated sulfonamides exhibit improved binding affinity to enzymes and receptors compared to their non-fluorinated counterparts.

The specific configuration of 2-cyano-3-fluoro-N-propylbenzene-1-sulfonamide (CAS No. 1407115-53-0) makes it particularly relevant in the context of modern drug development. The cyano group can participate in hydrogen bonding or act as a Michael acceptor, enabling diverse chemical modifications. The fluoro substituent at the 3-position of the benzene ring is known to enhance the compound's interaction with biological targets by increasing its lipophilicity while maintaining polarizability. This balance is crucial for achieving optimal pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-cyano-3-fluoro-N-propylbenzene-1-sulfonamide for potential therapeutic applications. Molecular docking studies have revealed that this compound can interact with various protein targets, including enzymes and receptors involved in metabolic disorders and inflammatory diseases. The propylamino group provides a flexible hinge region that allows for optimal alignment with biological targets, enhancing binding efficacy.

The synthesis of 2-cyano-3-fluoro-N-propylbenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyano group typically involves cyanation reactions, while the fluoro substituent is often incorporated via nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The sulfonamide linkage is formed through reaction between the benzene sulfonyl chloride intermediate and propylamine.

In conclusion, 2-cyano-3-fluoro-N-propylbenzene-1-sulfonamide (CAS No. 1407115-53-0) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features offer potential advantages in terms of bioactivity and pharmacokinetics, making it an attractive scaffold for developing new therapeutic agents. Ongoing research into this compound and related derivatives is expected to yield valuable insights into their biological mechanisms and potential clinical applications.